1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide; 99%

• IUPAC Name: bis(trifluoromethylsulfonyl)azanide;1-ethylpyridin-1-ium
• InChI: InChI=1S/C7H10N.C2F6NO4S2/c1-2-8-6-4-3-5-7-8;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h3-7H,2H2,1H3;/q+1;-1
• InChI Key: GNWJDYQCOZNHPC-UHFFFAOYSA-N
• Canonical SMILES: CC[N+]1=CC=CC=C1.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
• Molecular Formula: C9H10F6N2O4S2
• Molecular Weight: 388.3 g/mol
• CAS No.: 712354-97-7

Description

1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide; 99% is a useful research compound. Its molecular formula is C9H10F6N2O4S2 and its molecular weight is 388.3 g/mol. The purity is usually 95%.
The exact mass of the compound 1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide; 99% is 387.99861812 g/mol and the complexity rating of the compound is 429. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Volatility Studies

A study conducted by Rocha and Santos (2013) was the first to investigate the volatility of 1-ethylpyridinium bis(trifluoromethylsulfonyl)imide ([C2Py][NTf2]). They analyzed its vapor pressures as a function of temperature and derived thermodynamic properties of vaporization. The study found that the volatility of pyridinium is significantly lower than that of imidazolium-based ionic liquids, attributed to a higher enthalpy of vaporization (Rocha & Santos, 2013).

Gel Polymer Electrolyte Membranes

Tafur and Romero (2014) explored the use of 1-ethylpyridinium bis(trifluoromethylsulfonyl)imide in gel polymer electrolytes (GPEs). When added to the host polymer poly(vinylidene fluoride-co-hexafluoropropylene), it produced more amorphous and ionic membranes, enhancing ionic conductivity and improving the electrochemical performance of the membranes (Tafur & Romero, 2014).

Physicochemical Properties

A study by Ibrahim et al. (2016) focused on the physicochemical properties of ionic liquids containing 1-ethylpyridinium bis(trifluoromethylsulfonyl)imide. They determined various properties like density, viscosity, conductivity, and surface tension, which are essential for process design and development of new applications in areas like electrolytes and solvents (Ibrahim et al., 2016).

Heat Capacities and Thermodynamic Properties

Zheng et al. (2018) characterized 1-ethylpyridinium bis(trifluoromethylsulfonyl)imide in terms of molar heat capacities and other thermodynamic properties. Their findings are useful in predicting these properties for similar ionic liquids, contributing to their application in various thermal processes (Zheng et al., 2018).

Supercapacitor Applications

Newell et al. (2018) investigated the use of a eutectic ionic liquid mixture, including 1-ethylpyridinium bis(trifluoromethylsulfonyl)imide, for supercapacitor applications. They noted excellent thermal properties and electrochemical performance over a wide temperature range, demonstrating its potential in energy storage technologies (Newell et al., 2018).

Mechanism of Action

Target of Action

1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide is a type of ionic liquid Specifically, it is used in the fabrication of lithium-ion batteries , where it interacts with the anode, cathode, and electrolyte .

Mode of Action

In the context of lithium-ion batteries, 1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide acts as an electrolytic material . It facilitates the charge-discharge cycle of the battery by enabling the movement of ions between the anode and cathode .

Biochemical Pathways

Instead, it plays a role in the electrochemical processes within a lithium-ion battery .

Pharmacokinetics

Its properties such as thermal stability , density , and conductivity are crucial for its function in lithium-ion batteries.

Result of Action

The use of 1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide in lithium-ion batteries can enhance the efficiency of the charge-discharge cycle . This can lead to improved battery performance, including higher energy density and longer lifespan .

Action Environment

The action of 1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide can be influenced by environmental factors such as temperature . For instance, its thermal stability is a key factor in its performance in lithium-ion batteries. Additionally, it should be stored under inert gas to prevent reactions with air .